Cas no 80810-05-5 (12-(2,5-Dimethoxy-3,4,6-trimethylphenyl)dodeca-2,7-diyn-1-OL)

• Product name: 12-(2,5-Dimethoxy-3,4,6-trimethylphenyl)dodeca-2,7-diyn-1-OL
• CAS No: 80810-05-5
• MF: C₂₃H₃₂O₃
• MW: 356.498387336731
• CID: 2802884
• PubChem ID: 20435431

12-(2,5-Dimethoxy-3,4,6-trimethylphenyl)dodeca-2,7-diyn-1-OL Chemical and Physical Properties

Names and Identifiers

• 12-(2,5-DIMETHOXY-3,4,6-TRIMETHYLPHENYL)DODECA-2,7-DIYN-1-OL
• DTXSID40607092
• 1-(12-hydroxydodeca-5,10-diynyl)-2,5-dimethoxy-3,4,6-trimethylbenzene
• TTYFPYCIZLFAHZ-UHFFFAOYSA-N
• SCHEMBL10891881
• 80810-05-5
• 12-(2,5-Dimethoxy-3,4,6-trimethylphenyl)dodeca-2,7-diyn-1-OL

• Inchi： InChI=1S/C23H32O3/c1-18-19(2)23(26-5)21(20(3)22(18)25-4)16-14-12-10-8-6-7-9-11-13-15-17-24/h24H,7,9-12,14,16-17H2,1-5H3
• InChI Key： TTYFPYCIZLFAHZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 356.23514488Da
• Monoisotopic Mass: 356.23514488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.7Ų